Cas no 2416056-52-3 (Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate)

• Product Name: Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate
• CAS No: 2416056-52-3
• MF: C₆H₉BF₃K
• MW: 188.0402
• CID: 5108741
• Update Time: 2025-06-08

Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate
• potassium;1-bicyclo[3.1.0]hexanyl(trifluoro)boranuide

• Inchi： 1S/C6H9BF3.K/c8-7(9,10)6-3-1-2-5(6)4-6;/h5H,1-4H2;/q-1;+1
• InChI Key： XRGYDQRJKUAHRX-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C12C([H])([H])C([H])([H])C([H])([H])C1([H])C2([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Topological Polar Surface Area: 0

Additional information on Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate

Exploring Potassium Bicyclo[3.1.0]hexan-1-yltrifluoroborate (CAS No. 2416056-52-3): Properties, Applications, and Innovations

In the realm of organic synthesis and pharmaceutical research, Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate (CAS No. 2416056-52-3) has emerged as a compound of significant interest. This organoboron reagent is prized for its unique structural features and versatile reactivity, making it a valuable tool for chemists exploring cross-coupling reactions, catalysis, and drug discovery. Its bicyclo[3.1.0]hexane core and trifluoroborate moiety contribute to its stability and solubility, addressing common challenges in synthetic workflows.

The growing demand for sustainable chemistry and green synthesis has spotlighted compounds like Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate. Researchers are increasingly drawn to its potential in metal-free transformations and mild reaction conditions, aligning with global trends toward reducing hazardous waste. A frequent query in scientific forums is: "How does this reagent compare to traditional boronic acids in Suzuki-Miyaura couplings?" Studies suggest its enhanced stability and handling convenience offer distinct advantages, particularly in large-scale production.

Another hot topic is the role of Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate in bioconjugation and proteomics. Its ability to form stable covalent bonds with biomolecules under physiological conditions has opened doors for targeted drug delivery and diagnostic imaging. Recent publications highlight its utility in modifying antibody-drug conjugates (ADCs), a rapidly expanding field in oncology therapeutics. This aligns with searches like "novel boron reagents for bioconjugation" or "trifluoroborate applications in medicine."

From a technical perspective, the compound's crystalline form and high purity (>98%) ensure reproducibility in sensitive reactions. Analytical techniques such as NMR spectroscopy and HPLC confirm its structural integrity, a critical factor for GMP-compliant manufacturing. Users often inquire about "storage conditions for potassium trifluoroborates"—recommendations include anhydrous environments and cool, dark storage to prevent hydrolysis.

Innovations in flow chemistry have further amplified the relevance of this reagent. Its solubility in aqueous-organic mixtures enables continuous processing, reducing solvent waste—a key concern for environmentally conscious laboratories. Searches for "scalable boron reagent platforms" reflect this industrial shift. Additionally, computational studies predict unexplored reactivities of its strained ring system, hinting at future breakthroughs in asymmetric synthesis.

In conclusion, Potassium bicyclo[3.1.0]hexan-1-yltrifluoroborate (CAS No. 2416056-52-3) represents a convergence of synthetic utility, ecological compatibility, and biomedical potential. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing both academic and industrial chemistry landscapes.